Cas no 481038-74-8 ((R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate)

• Product Name: (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate
• CAS No: 481038-74-8
• MF: C₂₃H₃₀N₂O₂
• MW: 366.496506214142
• MDL: MFCD13248829
• CID: 3028660
• PubChem ID: 66524392
• Update Time: 2025-06-27

(R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 2,4-dibenzylpiperazine-1-carboxylate
• tert-Butyl (2R)-2,4-dibenzylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 2,4-bis(phenylmethyl)-, 1,1-dimethylethylester, (2R)-
• F12638
• (R)-t-Butyl 2,4-dibenzylpiperazine-1-carboxylate
• AS-73918
• WEZYFYMYMKUAHY-OAQYLSRUSA-N
• (R)-tert-Butyl2,4-dibenzylpiperazine-1-carboxylate
• CS-0036878
• AKOS015966825
• tert-Butyl (R)-2,4-dibenzylpiperazine-1-carboxylate
• MFCD13248829
• 481038-74-8
• (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate

• MDL： MFCD13248829
• Inchi： 1S/C23H30N2O2/c1-23(2,3)27-22(26)25-15-14-24(17-20-12-8-5-9-13-20)18-21(25)16-19-10-6-4-7-11-19/h4-13,21H,14-18H2,1-3H3/t21-/m1/s1
• InChI Key： WEZYFYMYMKUAHY-OAQYLSRUSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC=CC=2)C[C@H]1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 366.231
• Monoisotopic Mass: 366.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate

Introduction to (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate (CAS No. 481038-74-8)

(R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate (CAS No. 481038-74-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in the development of novel therapeutic agents. This compound belongs to the class of piperazines, which are widely used as scaffolds in drug discovery for their ability to modulate various biological targets.

The structure of (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate features a piperazine ring substituted with two benzyl groups and a tert-butyl carbamate group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various medicinal applications. The chiral center at the piperazine ring further adds to its complexity and potential utility in enantioselective synthesis and drug design.

Recent studies have highlighted the importance of chiral piperazines in the development of drugs targeting G protein-coupled receptors (GPCRs) and ion channels. GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are involved in numerous physiological processes. The ability of (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate to interact with these receptors has been explored in several preclinical studies, demonstrating its potential as a lead compound for the treatment of neurological disorders, cardiovascular diseases, and other conditions.

In addition to its receptor-targeting properties, (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate has shown promise in modulating ion channels, which are essential for maintaining cellular homeostasis. Ion channel modulators have therapeutic potential in treating conditions such as epilepsy, pain, and cardiac arrhythmias. The compound's ability to selectively bind to specific ion channels can be leveraged to develop more targeted and effective therapies with fewer side effects.

The synthesis of (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate typically involves multistep reactions that require careful control of reaction conditions to ensure high enantiomeric purity. Recent advancements in asymmetric synthesis techniques have facilitated the production of this compound on a larger scale, making it more accessible for research and development purposes. The use of chiral catalysts and auxiliaries has been particularly effective in achieving high yields and enantioselectivity.

Clinical trials involving compounds derived from (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate have shown promising results in terms of safety and efficacy. These trials have focused on evaluating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its pharmacodynamic effects on target tissues. Preliminary data suggest that the compound exhibits favorable pharmacological profiles, making it a viable candidate for further clinical development.

Moreover, the structural flexibility of (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate allows for the introduction of various functional groups through chemical modifications. This flexibility enables researchers to fine-tune the compound's properties to optimize its therapeutic potential. For example, substituting different alkyl or aryl groups on the piperazine ring can alter the compound's binding affinity to specific receptors or ion channels, leading to improved efficacy or reduced side effects.

In conclusion, (R)-tert-Butyl 2,4-dibenzylpiperazine-1-carboxylate (CAS No. 481038-74-8) is a promising chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological properties make it an attractive candidate for developing novel therapeutic agents targeting GPCRs and ion channels. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.